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Compound of Interest

Compound Name: Antifungal agent 38

Cat. No.: B12402446

An extensive search of scientific literature and research databases did not yield a specific,
uniquely identifiable compound referred to as "antifungal agent 38." The search results
indicated that the number "38" appears in various contexts related to antifungal research, but
not as a distinct agent.

For instance, "M38" refers to a standard document from the Clinical and Laboratory Standards
Institute (CLSI) that provides reference methods for broth dilution antifungal susceptibility
testing of filamentous fungi.[1][2] In other cases, "38" is used as a citation number within
research papers discussing various antifungal agents. Additionally, some studies mention
compounds or nanoparticles with "38" as part of a measurement, such as silver nanoparticles
with an average diameter of 38.5 =+ 18.5 nm, which were shown to have antifungal properties.
[3] Another study identified a strain of Streptomyces griseofuscus designated NV-38 that
produces an antifungal compound, but detailed morphological data on its effects were not
provided.[4]

Without a specific chemical name, trade name, or research code for "antifungal agent 38," it is
not possible to gather the necessary data to create the requested in-depth technical guide.
Information regarding its specific effects on fungal cell morphology, the underlying signaling
pathways, and detailed experimental protocols is contingent on the precise identification of the
compound.

Therefore, the core requirements of the request, including the summarization of quantitative
data into tables and the creation of diagrams for signaling pathways and experimental
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workflows, cannot be fulfilled at this time.

To proceed with this request, please provide a more specific identifier for the antifungal agent
of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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